Acid yellow 246

Specification

• CAS No.: 119822-74-1
• Molecular Formula: C7H9NO2
• Molecular Weight: 0

Introduction

Chemical Identity and Structure

Acid Yellow 246 is an anionic azo dye characterized by its distinct yellow coloration. Its key identifying properties are summarized in the following table:

Parameter	Specification
Chemical Name	Acid Yellow 246
CAS Registry Number	119822-74-1
Synonyms	Acid Yellow 3R, Tectilon Yellow 3R
Molecular Formula	C₂₆H₁₈N₃NaO₅S₂
Molecular Weight	539.06 g/mol
Systematic Name	Sodium 2-phenyl-3-{[2-(phenylsulfonyl)phenyl]diazenyl}-1H-indole-5-sulfonate
ChemSpider ID	23078576
Appearance	Yellow powder
Water Solubility	100 g/L at 23°C

The molecular structure contains a sodium salt of a sulfonated azo compound, which contributes to its water solubility and affinity for protein fibers. The presence of the azo group (-N=N-) is characteristic of many synthetic dyes and contributes to its chromophoric properties and color stability.

Physical and Chemical Properties

Chemical Properties

The chemical behavior of Acid Yellow 246 is largely determined by its sulfonic acid groups and azo linkages. These structural components contribute to:

• High water solubility due to the presence of sulfonate groups

• Affinity for protein fibers through ionic interactions

• Color stability under normal conditions

• Acid-base behavior in solution

As a sulfonated azo dye, Acid Yellow 246 forms ionic bonds with positively charged groups in substrates, particularly under acidic conditions. This property is fundamental to its application as a dyestuff for protein-based fibers.

Applications and Industrial Uses

Textile Industry Applications

Acid Yellow 246 has extensive applications in the textile industry, particularly for dyeing protein fibers:

• Wool dyeing in strong acid dye bath conditions

• Silk dyeing in acetic acid bath environments

• Polyamide fiber dyeing in formic acid dye bath conditions

• Direct application on wool fabrics for printing and dyeing

The dyeing mechanism involves ionic interactions between the negatively charged sulfonic acid groups of the dye and positively charged amino groups in protein fibers under acidic conditions. This creates a strong, stable bond that contributes to good colorfastness properties.

Other Industrial Applications

Beyond textiles, Acid Yellow 246 finds application in numerous industries:

• Leather dyeing and finishing

• Paper surface coloration and shading

• Paint formulations as a colorant

• Cosmetic products as a shading agent

• Medicinal preparations for specific coloring requirements

The versatility of this dye across multiple industries highlights its importance as an industrial colorant. In particular, its performance in dyeing wool and other protein fibers makes it a valuable component in textile manufacturing processes.

Dyeing Properties and Performance

Dyeing Parameters

The optimal dyeing conditions for Acid Yellow 246 have been investigated in various substrates. For ash veneer materials, dyeing properties were evaluated under different conditions:

Parameter	Conditions	Findings
Solvent Ratio (Methyl alcohol:Water)	50:50, 30:70, 10:90, 0:100	Higher water content generally increased dye uptake
Temperature	65°C, 80°C, 95°C, 110°C	Optimal dyeing at 80°C; damage to surface at ≥95°C
Color Values at 80°C	L*=70.81, a*=25.11, b*=61.43	Strong yellow shade with good lightfastness

These findings indicate that Acid Yellow 246 performs optimally in predominantly aqueous solutions at moderate temperatures (around 80°C), which aligns with standard industrial dyeing practices.

Comparative Analysis with Other Acid Dyes

To understand Acid Yellow 246 in context, comparisons with other acid yellow dyes provides valuable insights:

Property	Acid Yellow 246	Acid Yellow 36	Acid Yellow 9
CAS Number	119822-74-1	587-98-4	74543-21-8
Molecular Formula	C₂₆H₁₈N₃NaO₅S₂	C₁₈H₁₄N₃NaO₃S	C₁₂H₁₀N₃NaO₆S₂
Molecular Weight	539.06	375.377	Not specified
pH Indicator Properties	Not reported	Red (pH 1.2) to Yellow (pH 2.3)	Not reported
Applications	Textiles, leather, paper	Leather, paper, textiles, pH indicator	Research purposes

Acid Yellow 36 (Metanil Yellow) has additional functionality as a pH indicator and has been studied for its ability to induce specific isozymes of P-450 and cytosolic enzymes. In contrast, Acid Yellow 246 appears to be primarily valued for its dyeing properties rather than biochemical applications.

Current Research and Future Perspectives

While specific research focused exclusively on Acid Yellow 246 is limited in the current scientific literature, ongoing studies in the field of acid dyes point to several potential areas for future investigation:

• Development of more environmentally friendly dyeing processes with reduced water and energy consumption

• Exploration of natural mordants to enhance dye fixation and fastness properties

• Integration with novel textile materials and smart fabrics

• Advanced wastewater treatment methods for azo dye removal

The continued importance of acid dyes in various industries suggests that Acid Yellow 246 will remain a significant industrial colorant, though potentially subject to evolving regulatory frameworks regarding chemical safety and environmental impact.